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Compound of Interest

Compound Name: Methyltrioctylammonium iodide

CAS No.: 35675-86-6

Cat. No.: B1230502

Get Quote

Methyltrioctylammonium iodide (MTOA-I), a quaternary ammonium salt, belongs to a class

of compounds pivotal in various chemical applications, most notably as phase-transfer

catalysts.[1][2][3] Its structure, featuring a positively charged nitrogen atom bonded to a methyl

group and three long octyl chains, imparts unique solubility and reactivity properties. The

molecular formula for MTOA-I is C₂₅H₅₄IN.[4] The accurate characterization of this molecule is

paramount for ensuring its purity, confirming its identity, and understanding its behavior in

reaction media. This guide provides a comprehensive overview of the core spectroscopic

techniques—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic

Resonance (NMR) Spectroscopy—used to elucidate the structure of MTOA-I. As Senior

Application Scientists, our goal is not merely to present data, but to explain the causal links

between molecular structure and spectral output, offering a framework for robust, self-validating

analytical protocols.

Molecular Structure and Spectroscopic Blueprint
To interpret the spectral data, one must first understand the molecule's architecture. MTOA-I

consists of a central quaternary ammonium cation, [N(CH₃)(C₈H₁₇)₃]⁺, and an iodide anion, I⁻.
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The cation's key features are the N-methyl group, the three N-alkyl (octyl) chains, and the

charged nitrogen center.

Diagram: Molecular Structure of Methyltrioctylammonium Iodide

Caption: Structure of Methyltrioctylammonium Iodide.

Mass Spectrometry: The Definitive Mass
Mass spectrometry provides the most direct evidence for the compound's molecular weight and

the mass of its constituent cation. For ionic compounds like MTOA-I, Electrospray Ionization

(ESI) is the technique of choice as it allows the direct transfer of ions from solution into the gas

phase for analysis.

Expertise in Action: Experimental Protocol for ESI-MS
The choice of solvent and instrument parameters is critical for preventing ion suppression and

ensuring a clean signal.

Sample Preparation: Dissolve approximately 1 mg of MTOA-I in 1 mL of a high-purity solvent

like methanol or acetonitrile. This concentration is typically sufficient for modern high-

sensitivity mass spectrometers.

Instrument Setup: Use a high-resolution mass spectrometer (e.g., Orbitrap or TOF) for

accurate mass measurement.[5]

Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min). Direct infusion is preferred over chromatographic introduction for a pure standard to

maximize signal intensity.

Ionization Mode: Operate the ESI source in positive ion mode. This is a logical choice

because the analyte of interest is a pre-formed cation.

Data Acquisition: Acquire the mass spectrum over a range that includes the expected mass

of the cation (e.g., m/z 100-1000).

Trustworthiness: Interpreting the Mass Spectrum
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The resulting spectrum should be simple and unambiguous. The primary signal will be the

intact methyltrioctylammonium cation. The iodide anion will not be observed in positive ion

mode.

Feature Expected m/z Rationale

Parent Cation 368.4254 [M]⁺

Corresponds to the molecular

formula [C₂₅H₅₄N]⁺. This is the

base peak.

Isotope Peaks 369.4288 [M+1]⁺

The natural abundance of ¹³C

(~1.1%) results in a small peak

at one mass unit higher.[5]

Note: The monoisotopic mass of the complete salt C₂₅H₅₄IN is 495.3301 Da, but ESI-MS will

detect the separated cation.[4] The mass of the cation is the most critical piece of data for

confirming the core structure.

Infrared (IR) Spectroscopy: The Functional Group
Fingerprint
IR spectroscopy probes the vibrational modes of a molecule, providing a characteristic

fingerprint of its functional groups.[6] For MTOA-I, the spectrum is expected to be dominated by

the vibrations of the numerous C-H bonds in the octyl chains.

Expertise in Action: Experimental Protocol for ATR-FTIR
Attenuated Total Reflectance (ATR) is a modern, convenient technique that requires minimal

sample preparation.

Sample Preparation: Place a small amount of the MTOA-I sample (which may be a waxy

solid or viscous liquid) directly onto the ATR crystal (e.g., diamond or germanium).

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory.
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Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is

crucial for removing interfering signals from the atmosphere (e.g., CO₂ and H₂O).

Sample Scan: Lower the ATR anvil to ensure good contact between the sample and the

crystal. Acquire the sample spectrum, typically by co-adding 16 to 32 scans to improve the

signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

Trustworthiness: Interpreting the IR Spectrum
The IR spectrum of MTOA-I is relatively simple and is primarily used to confirm the presence of

the long alkyl chains and the absence of other functional groups (like O-H or C=O), thereby

confirming purity.

Wavenumber (cm⁻¹) Vibration Type Interpretation

2955-2965 C-H Asymmetric Stretch

Characteristic of the terminal

methyl (CH₃) groups on the

octyl chains.

2920-2930 C-H Asymmetric Stretch

A very strong and prominent

band due to the numerous

methylene (CH₂) groups in the

octyl chains.[7]

2850-2860 C-H Symmetric Stretch
A strong band, also from the

CH₂ groups.[7]

1460-1470 C-H Bend (Scissoring)
Bending vibration from the CH₂

and CH₃ groups.

1375-1385 C-H Bend (Symmetric)

Characteristic bending

("umbrella") mode of the

methyl groups.

~1100-1130 C-N Stretch

The carbon-nitrogen bond

stretch is expected in this

region but may be weak and

difficult to assign definitively.[7]
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Structural Blueprint
NMR spectroscopy is the most powerful technique for elucidating the precise carbon-hydrogen

framework of an organic molecule. Both ¹H and ¹³C NMR are essential for a complete

characterization of MTOA-I.

Expertise in Action: Experimental Protocol for NMR
The choice of solvent is the most critical parameter. The compound must be fully soluble to

yield high-resolution spectra. Deuterated chloroform (CDCl₃) is an excellent choice for

quaternary ammonium salts with long alkyl chains.

Sample Preparation: Dissolve 5-10 mg of MTOA-I in approximately 0.6 mL of CDCl₃. Ensure

the sample is fully dissolved. A small amount of tetramethylsilane (TMS) can be added as an

internal standard (0 ppm), though modern spectrometers can reference the residual solvent

peak (CHCl₃ at 7.26 ppm for ¹H; CDCl₃ at 77.16 ppm for ¹³C).[8]

Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion.

¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical

acquisition time is a few minutes.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This technique removes C-H

coupling, resulting in a spectrum where each unique carbon atom appears as a single sharp

peak.[9] Acquisition may take longer (15 minutes to an hour) due to the lower natural

abundance of ¹³C.

Trustworthiness: Interpreting the ¹H NMR Spectrum
The ¹H NMR spectrum provides a quantitative map of the different proton environments.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.35 Triplet 6H
α-CH₂ (N-CH₂-

CH₂)

Protons adjacent

to the electron-

withdrawing

quaternary

nitrogen are

significantly

deshielded and

shifted downfield.

They are split

into a triplet by

the adjacent CH₂

group.

~3.25 Singlet 3H N-CH₃

The methyl

group protons

are also

deshielded by

the nitrogen but

have no adjacent

protons, resulting

in a singlet.

~1.70 Multiplet 6H
β-CH₂ (N-CH₂-

CH₂-)

Protons on the

second carbon of

the octyl chain.

~1.20-1.40 Broad Multiplet ~36H Bulk (CH₂)₅

The protons of

the five central

methylene

groups of the

octyl chains are

chemically very

similar and

overlap to form a

large, broad

signal.
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~0.88 Triplet 9H Terminal CH₃

The terminal

methyl groups

are in a typical

alkane

environment,

appearing far

upfield. They are

split into a triplet

by the adjacent

CH₂ group.

Trustworthiness: Interpreting the ¹³C NMR Spectrum
The ¹³C NMR spectrum confirms the carbon backbone of the molecule.

Chemical Shift (δ, ppm) Assignment Rationale

~62.1 α-C (N-CH₂)
The carbon directly attached to

the nitrogen is deshielded.

~50.5 N-CH₃
The N-methyl carbon is also

deshielded.

~31.8 Methylene Chain

Carbons within the main part of

the octyl chain. Multiple

overlapping peaks are

expected here.

~29.1 Methylene Chain

~26.5 Methylene Chain

~22.6 β-C from end (-CH₂-CH₃)
The second-to-last carbon in

the chain.

~14.1 Terminal C (-CH₃)
The terminal methyl carbon is

the most shielded (upfield).
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Note: Specific chemical shifts are predictive and based on data for similar long-chain

quaternary ammonium salts. Actual values may vary slightly based on solvent and

concentration.

Workflow for Spectroscopic Characterization
A logical workflow ensures that each piece of analytical data builds upon the last, leading to an

irrefutable structural confirmation.

Diagram: Analytical Workflow

Initial Analysis

Mass Verification

Functional Group ID

Structural Elucidation

Final Confirmation

MTOA-I Sample

Prepare for MS
(Dilute in MeOH)

Run ATR-FTIR

Prepare for NMR
(Dissolve in CDCl₃)

Run ESI-MS
(Positive Mode)

Verify Cation Mass
[C₂₅H₅₄N]⁺ = 368.42 Da

Structure Confirmed

Confirm C-H Stretches
(Absence of Impurities)

Acquire ¹H NMR Acquire ¹³C NMR

Assign Peaks & Confirm
Connectivity

Click to download full resolution via product page
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Caption: Workflow for the comprehensive spectral characterization of MTOA-I.

Conclusion
The structural elucidation of Methyltrioctylammonium iodide is a systematic process reliant

on the convergence of data from multiple spectroscopic techniques. Mass spectrometry

provides the definitive molecular mass of the cation. Infrared spectroscopy confirms the

presence of the alkyl functional groups and the overall purity of the sample. Finally, ¹H and ¹³C

NMR spectroscopy provide the unambiguous, detailed map of the molecule's carbon-hydrogen

framework. Together, these techniques offer a self-validating system that ensures the identity,

structure, and purity of the material, which is essential for its reliable application in research

and industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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